Cas no 2411325-86-3 ((2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide
• CAS No: 2411325-86-3
• MF: C₁₂H₁₆F₃N₃O
• MW: 275.270153045654
• CID: 5357360
• PubChem ID: 146098312
• Update Time: 2025-05-19

(2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952175140
• (2E)-4-(dimethylamino)-N-[2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide

• Inchi： 1S/C12H16F3N3O/c1-18(2)8-4-6-10(19)17-11(12(13,14)15)9-5-3-7-16-9/h3-7,11,16H,8H2,1-2H3,(H,17,19)/b6-4+
• InChI Key： JPNMRMNIWVNWAR-GQCTYLIASA-N
• SMILES： FC(C(C1=CC=CN1)NC(/C=C/CN(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on (2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide (CAS No. 2411325-86-3)

The compound (2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide (CAS No. 2411325-86-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive trifluoroethyl and pyrrole moieties, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its enamide backbone, which is known to contribute to biological activity and stability in pharmaceutical compounds.

In recent years, the demand for fluorinated compounds like (2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a common strategy in drug design, as it can improve binding affinity and reduce off-target effects. This compound’s dimethylamino group further enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring kinase inhibitors and GPCR modulators.

The synthesis of CAS No. 2411325-86-3 involves sophisticated organic chemistry techniques, including enamide formation and pyrrole functionalization. Its but-2-enamide scaffold is particularly noteworthy, as it is a common motif in drugs targeting inflammatory and oncological pathways. Given the rising interest in precision medicine, this compound’s potential to interact with specific biological targets aligns with current trends in personalized therapeutics.

From an industrial perspective, (2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide is also being explored for its utility in agrochemicals and material science. The trifluoroethyl group, in particular, is valued for its ability to confer resistance to degradation, making it useful in formulations requiring long-term stability. This dual applicability in pharmaceuticals and specialty chemicals underscores its versatility.

As the scientific community continues to investigate CAS No. 2411325-86-3, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront. These topics are frequently searched in academic and industrial databases, reflecting the compound’s growing relevance. Additionally, its potential role in neurodegenerative disease research and antibiotic development has sparked further curiosity among researchers.

In conclusion, (2E)-4-(dimethylamino)-N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-enamide represents a promising candidate for multiple applications, from drug discovery to advanced material design. Its unique chemical features and broad applicability make it a compound worth watching in the coming years, as new studies shed light on its full potential.